molecular formula C13H11Cl2NO B8583720 (2-Amino-5-chlorophenyl)(2-chlorophenyl)methanol

(2-Amino-5-chlorophenyl)(2-chlorophenyl)methanol

Cat. No.: B8583720
M. Wt: 268.13 g/mol
InChI Key: WRZHNTKVHYRWHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Amino-5-chlorophenyl)(2-chlorophenyl)methanol is a useful research compound. Its molecular formula is C13H11Cl2NO and its molecular weight is 268.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H11Cl2NO

Molecular Weight

268.13 g/mol

IUPAC Name

(2-amino-5-chlorophenyl)-(2-chlorophenyl)methanol

InChI

InChI=1S/C13H11Cl2NO/c14-8-5-6-12(16)10(7-8)13(17)9-3-1-2-4-11(9)15/h1-7,13,17H,16H2

InChI Key

WRZHNTKVHYRWHJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(C2=C(C=CC(=C2)Cl)N)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 20 g of (2-amino-5-chlorophenyl)(2-chlorophenyl)methanone dissolved in 80 ml of ethanol are introduced portionwise 8.6 g of sodium borohydride, and the mixture is left for 18 hours at room temperature. The reaction medium is taken up in ethyl acetate and washed with water. The organic phase is dried over anhydrous sodium sulfate and concentrated to give 21.63 g of the expected product.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
8.6 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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